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Compound of Interest

Compound Name: MI-883

Cat. No.: B15603559 Get Quote

For researchers, scientists, and drug development professionals utilizing MI-883, a potent and

selective dual constitutive androstane receptor (CAR) agonist and pregnane X receptor (PXR)

antagonist, adherence to proper disposal procedures is critical for maintaining laboratory safety

and ensuring environmental compliance.[1][2][3][4][5] While a specific Safety Data Sheet (SDS)

for MI-883 is not readily available in public domains, the following guidelines, based on general

best practices for the disposal of research chemicals, will provide a robust framework for its

safe management.

Immediate Safety and Handling
Before disposal, it is imperative to handle MI-883 with appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. All

handling of solid MI-883 or solutions should be conducted in a well-ventilated area or a

chemical fume hood to minimize inhalation exposure.

Hazard Assessment and Waste Classification
In the absence of a specific SDS, MI-883 should be treated as a hazardous chemical waste.

Laboratory personnel should evaluate the waste based on the four characteristics defined by

the Environmental Protection Agency (EPA): ignitability, corrosivity, reactivity, and toxicity.[6]

Given its nature as a complex organic molecule intended for biological research, it is prudent to

handle MI-883 as a toxic substance.

Key Experimental Protocols for Waste Identification:
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While detailed experimental protocols for hazard classification are typically performed by

specialized waste management services, laboratories should be familiar with the principles:

Ignitability: Assessed by determining the flashpoint of the chemical.

Corrosivity: Determined by measuring the pH of aqueous solutions or its ability to corrode

steel.

Reactivity: Evaluated based on its potential to undergo violent chemical change, react with

water, or generate toxic gases.

Toxicity: Assessed through procedures like the Toxicity Characteristic Leaching Procedure

(TCLP), which determines the potential for a substance to leach into groundwater.

For MI-883, assume it falls under the "toxic" category and potentially other categories

depending on the solvents used.

Disposal Procedures: A Step-by-Step Guide
The following step-by-step process outlines the proper disposal of MI-883 waste:

Segregation: Do not mix MI-883 waste with non-hazardous waste. It is crucial to segregate

chemical waste to prevent dangerous reactions.[7] Keep MI-883 waste separate from other

chemical waste streams unless compatibility is confirmed.

Containerization:

Use a designated, leak-proof, and chemically compatible waste container.[7][8] For solid

MI-883, the original container, if empty and clean, can be used for waste accumulation, or

a new, clearly labeled container should be utilized.

For solutions of MI-883 (e.g., in DMSO), use a container compatible with the solvent.

Ensure the container has a secure, tight-fitting lid.[7]

Labeling:
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Clearly label the waste container with "Hazardous Waste" and the full chemical name: "MI-
883".

Include the concentration and the solvent if it is in solution.

Indicate the date when the waste was first added to the container.

Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

The storage area should be secure, well-ventilated, and away from ignition sources.

Ensure secondary containment is in place to capture any potential leaks or spills.[8]

Disposal Request:

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department or the equivalent office responsible for hazardous

waste management.

Follow their specific procedures for waste pickup and disposal. Do not attempt to dispose

of MI-883 down the drain or in regular trash.[9]

Quantitative Data Summary
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Parameter Guideline Source

Waste Accumulation Limit

Do not exceed 55 gallons of

hazardous waste in a satellite

accumulation area.

[9]

Container Fill Level

Do not fill liquid waste

containers beyond 90%

capacity to allow for

expansion.

[8]

pH Range for Neutralization (if

applicable)

If neutralization is a part of the

experimental procedure for

aqueous waste, the final pH

should be between 6.0 and 8.0

before disposal, pending

institutional approval.

[10]

MI-883 Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of MI-883.
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MI-883 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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